Cas no 14047-57-5 (Sodium hydrogensebacate)
Sodium hydrogensebacate structure
Product Name:Sodium hydrogensebacate
CAS No:14047-57-5
MF:C10H17NaO4
MW:224.22935461998
CID:49618
PubChem ID:44153841
Update Time:2025-04-18
Sodium hydrogensebacate Chemical and Physical Properties
Names and Identifiers
-
- Sodium hydrogen sebacate
- sodium,10-hydroxy-10-oxodecanoate
- EINECS 237-886-5
- Sebacic acid, sodium salt
- Decanedioic acid,sodium salt
- SODIUM 9-CARBOXYNONANOATE
- Sodium 9-carboxynonanoate(x:1)
- 14047-57-5
- sodium;10-hydroxy-10-oxodecanoate
- 19455-73-3
- DTXSID60930854
- monosodium sebacate
- Sebacic acid hydrogen 1-sodium salt
- SCHEMBL6135890
- Sodium hydrogensebacate
-
- Inchi: 1S/C10H18O4.Na/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+1/p-1
- InChI Key: GAQDIDQMKWSQAH-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(CCCCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 224.10200
- Monoisotopic Mass: 224.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 182
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.4A^2
Experimental Properties
- Density: 1.106
- Boiling Point: 374.3°Cat760mmHg
- Flash Point: 198.3°C
- PSA: 77.43000
- LogP: 0.94170
Sodium hydrogensebacate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S224550-2.5mg |
Sodium hydrogensebacate |
14047-57-5 | 2.5mg |
$ 200.00 | 2022-06-03 | ||
| TRC | S224550-5mg |
Sodium hydrogensebacate |
14047-57-5 | 5mg |
$ 370.00 | 2022-06-03 | ||
| TRC | S224550-10mg |
Sodium hydrogensebacate |
14047-57-5 | 10mg |
$ 585.00 | 2022-06-03 |
Sodium hydrogensebacate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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